8-(2-methyl-3-furoyl)-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

• IUPAC Name: 9-(2-methylfuran-3-carbonyl)-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
• InChI: InChI=1S/C14H18N2O4/c1-10-11(3-8-19-10)12(17)16-6-2-4-14(5-7-16)9-15-13(18)20-14/h3,8H,2,4-7,9H2,1H3,(H,15,18)
• InChI Key: GPWJBBYWANMUIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N2CCCC3(CC2)CNC(=O)O3
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

8-(2-methyl-3-furoyl)-1-oxa-3,8-diazaspiro[4.6]undecan-2-one is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound is also referred to as "MDL 101,731" and has been studied for its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of 8-(2-methyl-3-furoyl)-1-oxa-3,8-diazaspiro[4.6]undecan-2-one is not fully understood. However, studies have suggested that the compound may act by inhibiting various enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 8-(2-methyl-3-furoyl)-1-oxa-3,8-diazaspiro[4.6]undecan-2-one can induce apoptosis in cancer cells, leading to cell death. Additionally, the compound has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 8-(2-methyl-3-furoyl)-1-oxa-3,8-diazaspiro[4.6]undecan-2-one in lab experiments is its potential as a cancer treatment. However, limitations include the need for further research to fully understand the compound's mechanism of action and potential side effects.

Future Directions

Future research on 8-(2-methyl-3-furoyl)-1-oxa-3,8-diazaspiro[4.6]undecan-2-one could focus on optimizing the synthesis process to increase yields and purity. Additionally, further studies could investigate the compound's potential use in treating other diseases beyond cancer. Understanding the compound's mechanism of action and potential side effects could also be an area of future research.

Synthesis Methods

The synthesis of 8-(2-methyl-3-furoyl)-1-oxa-3,8-diazaspiro[4.6]undecan-2-one involves the reaction of 2-methyl-3-furoic acid with 1,2-diaminoethane in the presence of a coupling agent. The resulting intermediate is then treated with an acid chloride to form the final product. The synthesis of this compound has been optimized to yield high purity and yields.

Scientific Research Applications

8-(2-methyl-3-furoyl)-1-oxa-3,8-diazaspiro[4.6]undecan-2-one has been studied for its potential use in various medicinal applications. One area of research has focused on the compound's ability to inhibit the growth of cancer cells. Studies have shown that this compound can induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.